Cas no 892871-63-5 (1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol)

• Product Name: 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol
• CAS No: 892871-63-5
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• MDL: MFCD28991909
• CID: 4658861
• Update Time: 2025-06-30

1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol
• 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol(WXC01298)
• 2-Propanol, 2-methyl-1-[(2-methyl-2-propen-1-yl)(phenylmethyl)amino]-
• 1-[benzyl(2-methylprop-2-enyl)amino]-2-methylpropan-2-ol

• MDL： MFCD28991909
• Inchi： 1S/C15H23NO/c1-13(2)10-16(12-15(3,4)17)11-14-8-6-5-7-9-14/h5-9,17H,1,10-12H2,2-4H3
• InChI Key： JZPPKUOGORHYBA-UHFFFAOYSA-N
• SMILES： C(N(CC(C)=C)CC1=CC=CC=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol

1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol: A Comprehensive Overview

The compound 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol, identified by the CAS number 892871-63-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which combines a benzyl group, a 2-methylallyl group, and an amino alcohol moiety. The synthesis and characterization of this compound have been the focus of recent studies, shedding light on its unique properties and potential uses.

The molecular structure of 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol is notable for its stereochemistry and functional groups. The benzyl group contributes aromatic stability, while the 2-methylallyl group introduces conjugation and potential reactivity. The amino alcohol moiety adds hydrophilic properties, making this compound versatile in different chemical environments. Recent research has explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions, with a focus on optimizing yield and purity.

One of the most promising applications of CAS No 892871-63-5 lies in the field of pharmaceutical chemistry. Its unique structure makes it a potential candidate for drug delivery systems and as an intermediate in the synthesis of bioactive compounds. Studies have shown that this compound exhibits moderate to high solubility in organic solvents, which is advantageous for formulation purposes. Additionally, its stability under physiological conditions suggests potential use in targeted drug delivery systems.

In terms of physical properties, 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol has a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. These properties make it suitable for use in both liquid and solid-state chemical processes. Recent thermal analysis studies have confirmed its stability up to 180°C, which is critical for industrial applications requiring high-temperature conditions.

The chemical synthesis of this compound involves multiple steps, each requiring precise control to ensure the desired stereochemistry and purity. Key intermediates include benzaldehyde derivatives and various amino alcohols, which are subjected to coupling reactions under specific catalytic conditions. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly enhance reaction efficiency and selectivity.

From an environmental standpoint, the production and disposal of CAS No 892871-63-5 must adhere to strict regulations to minimize ecological impact. Recent studies have focused on developing eco-friendly synthesis pathways that reduce waste generation and energy consumption. For instance, solvent-free reaction conditions and the use of biodegradable catalysts are being explored as sustainable alternatives to traditional methods.

In conclusion, 1-(Benzyl(2-Methylallyl)Amino)-2-Methylpropan-2-Ol, with its unique structure and versatile properties, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its potential applications span across pharmaceuticals, materials science, and industrial chemistry, making it a subject of ongoing research interest.